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Compound of Interest

Compound Name: CAY10638

Cat. No.: B592853

Get Quote

This document provides an in-depth technical guide for researchers, scientists, and drug

development professionals on the stability, storage, and handling of CAY10638. With full

editorial control, this guide is structured to deliver not just procedural steps, but a deeper

understanding of the causality behind experimental choices, ensuring both technical accuracy

and field-proven insights.

Introduction: Unveiling CAY10638
CAY10638, with the formal name 5-[[4-[2-(2-thienyl)ethoxy]phenyl]methylene]-2,4-

thiazolidinedione, is a potent small molecule inhibitor belonging to the thiazolidinedione (TZD)

class of compounds.[1] Its primary mechanism of action is the potent inhibition of 15-

hydroxyprostaglandin dehydrogenase (15-PGDH), the key enzyme responsible for the

degradation of prostaglandins.[1] CAY10638 exhibits a half-maximal inhibitory concentration

(IC₅₀) of 31 nM for 15-PGDH.[1]

Beyond its role as a 15-PGDH inhibitor, it is critical to recognize that thiazolidinediones as a

class are well-established agonists of peroxisome proliferator-activated receptor gamma

(PPARγ).[1] This dual activity presents a unique pharmacological profile that researchers must

consider when designing and interpreting experiments.
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This guide will provide a comprehensive overview of the essential technical details required for

the effective use of CAY10638 in a research setting, with a focus on ensuring the integrity and

reproducibility of experimental outcomes.

Core Compound Specifications
A clear understanding of the fundamental physicochemical properties of CAY10638 is

paramount for its proper handling and use.

Property Value Source

Formal Name

5-[[4-[2-(2-

thienyl)ethoxy]phenyl]methylen

e]-2,4-thiazolidinedione

[1]

CAS Number 1221413-57-5 [1]

Molecular Formula C₁₆H₁₃NO₃S₂ [1]

Molecular Weight 331.4 g/mol [1]

Supplied As A crystalline solid

Stability and Storage: Preserving Compound
Integrity
The long-term stability of CAY10638 is crucial for obtaining reliable and reproducible

experimental results. While a specific product insert for CAY10638 detailing stability was not

available, extensive review of product information for numerous other crystalline solid

thiazolidinedione derivatives from the same supplier (Cayman Chemical) indicates a consistent

and robust stability profile when stored under appropriate conditions.[2][3][4]
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Condition Recommendation Rationale

Long-Term Storage (Solid) Store at -20°C.

Storing the compound as a

solid at -20°C minimizes the

potential for degradation from

chemical reactions, such as

hydrolysis or oxidation, that

can occur more readily in

solution or at higher

temperatures. This is a

standard and field-proven

practice for preserving the

integrity of complex organic

molecules.

Long-Term Stability (Solid)

≥ 4 years (based on analogous

compounds from the same

supplier).[2][3][4]

The thiazolidinedione scaffold

is generally stable. When

stored as a dry, crystalline

solid at -20°C, the compound's

chemical integrity is expected

to be maintained for an

extended period. Always refer

to the batch-specific certificate

of analysis for any specific

expiration dates.

Stock Solutions

Store at -20°C or -80°C. It is

recommended to aliquot stock

solutions into single-use

volumes to avoid repeated

freeze-thaw cycles.

Repeated freezing and

thawing can introduce

moisture and promote

degradation. Aliquoting

minimizes this risk and

preserves the concentration

and purity of the stock solution

over time. Storage at -80°C

can offer an additional layer of

protection for long-term

storage of stock solutions.
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Aqueous Solutions

It is not recommended to store

aqueous solutions for more

than one day.

The ester and other functional

groups within the CAY10638

molecule can be susceptible to

hydrolysis in aqueous

environments. Preparing fresh

aqueous solutions for each

experiment from a frozen

organic stock is a critical step

to ensure consistent and

accurate results.

Solution Preparation: A Step-by-Step Protocol
The solubility of CAY10638 is a key factor in its effective application in various experimental

models. The following table summarizes its solubility in common laboratory solvents.

Solvent Solubility Source

DMF 30 mg/mL [1]

DMSO 25 mg/mL [1]

DMF:PBS (pH 7.2) (1:9) 0.1 mg/mL [1]

Protocol for Preparing a 10 mM Stock Solution in DMSO:
Rationale: DMSO is a versatile and commonly used solvent for dissolving a wide range of

organic molecules for in vitro studies. A 10 mM stock solution is a convenient concentration for

subsequent dilutions into cell culture media or assay buffers.

Materials:

CAY10638 (crystalline solid)

Anhydrous DMSO

Sterile microcentrifuge tubes
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Calibrated pipettes

Procedure:

Pre-weighing: Accurately weigh the desired amount of CAY10638 solid in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 3.314 mg of CAY10638 (Molecular Weight = 331.4 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the CAY10638 solid.

Dissolution: Vortex the solution until the solid is completely dissolved. Gentle warming in a

37°C water bath can aid in dissolution if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is a critical step to prevent degradation from repeated freeze-

thaw cycles.

Storage: Store the aliquots at -20°C or -80°C.

Experimental Design and Application
The dual mechanism of action of CAY10638 as both a 15-PGDH inhibitor and a PPARγ agonist

necessitates careful consideration in experimental design and data interpretation.

Signaling Pathways
The following diagram illustrates the primary signaling pathways affected by CAY10638.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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